Cas no 14254-57-0 (Pyridine-4-carbonyl chloride)

• Product Name: Pyridine-4-carbonyl chloride
• CAS No: 14254-57-0
• MF: C₆H₄ClNO
• MW: 141.555060386658
• MDL: MFCD01874350
• CID: 1311418
• PubChem ID: 417436
• Update Time: 2025-04-20

Pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonyl chloride
• 4-PYRIDINECARBOXYLIC ACID CHLORIDE
• Isonicotinic acid chloride
• pyridine-4-carbonyl chloride
• isonicotinoyl chloride
• 4-PYRIDINECARBONYLCHLORIDE
• RVQZKNOMKUSGCI-UHFFFAOYSA-N
• isonicotinoylchloride
• isonicotinic chloride
• 4-aza-benzoyl chloride
• isonicotinoyl hydrochloride
• pyrid4-ylcarbonyl chloride
• 4-pyridylcarbonyl chloride
• Isonicotinic acid chloride;
• 4-Pyridinecarbonvl chloride
• pyrid-4-ylcarbonyl chloride
• 4-pyridylcarbonyl chloride;
• NCIOpen2_001530
• 4-pyridinecarbonyl c
• DA-20724
• MFCD01874350
• NSC 91025
• BS-13065
• D78267
• STK379217
• AKOS005206666
• 14254-57-0
• isonicotinoyl chloride, AldrichCPR
• 4-picolinoyl chloride
• SCHEMBL2196
• NS00057764
• F8881-4447
• EN300-80646
• EINECS 254-331-2
• Pyridine-4-carbonyl chloride

• MDL： MFCD01874350
• Inchi： 1S/C6H4ClNO/c7-6(9)5-1-3-8-4-2-5/h1-4H
• InChI Key： RVQZKNOMKUSGCI-UHFFFAOYSA-N
• SMILES： ClC(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 140.99822
• Monoisotopic Mass: 140.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives